Cas no 89499-51-4 (Methyl 4-amino-5-bromothiophene-2-carboxylate)

• Product Name: Methyl 4-amino-5-bromothiophene-2-carboxylate
• CAS No: 89499-51-4
• MF: C₆H₆BrNO₂S
• MW: 236.086339473724
• MDL: MFCD23135739
• CID: 598729
• PubChem ID: 70701005
• Update Time: 2024-10-26

Methyl 4-amino-5-bromothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-5-bromothiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 4-amino-5-bromo-, methyl ester
• Methyl 4-amino-5-bromo-2-thiophenecarboxylate (ACI)
• 89499-51-4
• O11928
• CS-0150850
• DTXSID60743784
• MFCD23135739
• Methyl4-amino-5-bromothiophene-2-carboxylate
• AS-76265

• MDL： MFCD23135739
• Inchi： 1S/C6H6BrNO2S/c1-10-6(9)4-2-3(8)5(7)11-4/h2H,8H2,1H3
• InChI Key： SLMFLUFQWGQAPZ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(N)=C(Br)S1)OC

Computed Properties

• Exact Mass: 234.93000
• Monoisotopic Mass: 234.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 80.56000
• LogP: 2.46060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives